Cas no 830329-18-5 (Benzenemethanol, 4-(4-hydroxy-1-butynyl)-)

• Product Name: Benzenemethanol, 4-(4-hydroxy-1-butynyl)-
• CAS No: 830329-18-5
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• CID: 679269
• PubChem ID: 11788585
• Update Time: 2025-04-19

Benzenemethanol, 4-(4-hydroxy-1-butynyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 4-(4-hydroxy-1-butynyl)-
• 4-[4-(hydroxymethyl)phenyl]but-3-yn-1-ol
• AKOS010803156
• 830329-18-5
• DTXSID50472637

• Inchi： 1S/C11H12O2/c12-8-2-1-3-10-4-6-11(9-13)7-5-10/h4-7,12-13H,2,8-9H2
• InChI Key： MGLXKTCWWFTNGL-UHFFFAOYSA-N
• SMILES： OCC1C=CC(C#CCCO)=CC=1

Computed Properties

• Exact Mass: 176.083729621g/mol
• Monoisotopic Mass: 176.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 40.5Ų